Cas no 886982-45-2 (Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]-)

• Product Name: Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]-
• CAS No: 886982-45-2
• MF: C₁₅H₁₄ClN₅O
• MW: 315.757561206818
• CID: 1931974
• PubChem ID: 86243655
• Update Time: 2025-04-21

Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]-
• 886982-45-2
• AKOS037169371
• 5-chloro-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-1,3-benzoxazole

• Inchi： 1S/C15H14ClN5O/c16-11-2-3-13-12(10-11)19-15(22-13)21-8-6-20(7-9-21)14-17-4-1-5-18-14/h1-5,10H,6-9H2
• InChI Key： SBDDCVHIDFFNCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N1CCN(C3N=CC=CN=3)CC1)O2

Computed Properties

• Exact Mass: 315.0886878Da
• Monoisotopic Mass: 315.0886878Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.3Ų